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Compound of Interest

Compound Name: ND1-YL2

Cat. No.: B12375727 Get Quote

This guide provides immediate safety, operational, and disposal information for researchers,

scientists, and drug development professionals handling ND1-YL2, a peptide-based PROTAC®

(Proteolysis Targeting Chimera) degrader of the steroid receptor co-activator 1 (SRC-1). The

following procedures are critical for ensuring laboratory safety and proper material handling.

Core Safety Mandates:

Safe handling of ND1-YL2 requires stringent adherence to established laboratory safety

protocols for potent compounds. The following personal protective equipment (PPE) and

handling procedures are based on available safety data and are considered mandatory.

Personal Protective Equipment (PPE)
All personnel must use the following PPE when handling ND1-YL2. This is based on general

safety guidelines for chemical compounds where detailed toxicological data is not fully

available.
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PPE Category Specification Rationale

Respiratory

Self-contained breathing

apparatus (SCBA) or an air-

purifying respirator with

appropriate cartridges. Use in

a chemical fume hood is

essential.

To prevent inhalation of

aerosols or dust, which can

have unknown systemic

effects.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene).

Consider double-gloving.

To prevent skin contact, which

could lead to absorption of the

compound.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

To protect eyes from splashes

or aerosols.

Body Protection
A lab coat or chemical-

resistant coveralls.

To prevent contact with skin

and clothing.

Footwear Closed-toe shoes.
Standard laboratory practice to

protect against spills.

Operational Handling Plan
1. Preparation and Engineering Controls:

Fume Hood: All handling of ND1-YL2, including weighing, reconstitution, and aliquoting,

must be performed in a certified chemical fume hood to minimize inhalation exposure.

Ventilation: Ensure adequate ventilation in the laboratory space.

Eyewash and Safety Shower: An operational and easily accessible eyewash station and

safety shower are mandatory in the work area.

2. Reconstitution and Aliquoting:

ND1-YL2 is soluble to 1 mg/ml in water.[1]
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Follow standard laboratory procedures for the reconstitution of peptides. Briefly, centrifuge

the vial to ensure all powder is at the bottom.

Slowly add the required volume of sterile water to the vial.

Gently swirl or vortex to dissolve the peptide completely.

Aliquot the reconstituted solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles.

3. Experimental Use:

When treating cells or performing in-vitro/in-vivo experiments, continue to use appropriate

PPE.

For in-vitro studies, ND1-YL2 has been shown to induce dose-dependent degradation of

SRC-1 in MDA-MB-231 cells with a DC50 of 10 μM.[2]

For in-vivo studies, appropriate animal handling protocols and containment procedures must

be followed.

Spill and Emergency Procedures
Spill: In case of a spill, evacuate the immediate area. Do not act without suitable protective

clothing. Use absorbent material to contain the spill, and decontaminate the area as per your

institution's hazardous material spill protocol.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Immediately wash the affected area with soap and water. Remove

contaminated clothing. Seek medical attention if irritation persists.

Inhalation: Move to fresh air. If breathing is difficult, administer oxygen. Seek immediate

medical attention.
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Dispose of all waste materials containing ND1-YL2 in accordance with local, state, and federal

regulations for chemical waste. Do not allow the product to enter drains. Consult your

institution's environmental health and safety (EHS) department for specific guidance on the

disposal of potent chemical compounds.

Visualized Workflows and Mechanisms
To further clarify the handling and mechanism of ND1-YL2, the following diagrams are

provided.
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Caption: A generalized workflow for the safe handling of ND1-YL2 in a laboratory setting.
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Caption: The mechanism of action for ND1-YL2-mediated degradation of SRC-1 via the N-

degron pathway.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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